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Compound of Interest

Compound Name: SB-699551

Cat. No.: B1600557 Get Quote

Technical Support Center: SB-699551
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with SB-
699551. The information is presented in a question-and-answer format to directly address

common solubility issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the basic physicochemical properties of SB-699551?

A1: Key physicochemical properties of SB-699551 are summarized in the table below.

Understanding these properties is crucial for troubleshooting solubility issues.
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Property Value Source

Chemical Formula C₃₄H₄₅N₃O·2HCl [1]

Molecular Weight 584.66 g/mol [1]

CAS Number 864741-95-7

Appearance White to light yellow solid MedChemExpress

pKa (Predicted)

Basic pKa ≈ 8.5-9.5 (tertiary

amine), Acidic pKa ≈ 3.5-4.5

(amide)

Chemicalize

logP (Predicted) 5.8 ± 0.7 Chemicalize

Note: Experimental pKa and logP values for SB-699551 are not readily available in the

searched literature. The provided values are predictions from Chemicalize and should be used

as a general guide.

Q2: In which solvents is SB-699551 soluble?

A2: SB-699551 exhibits good solubility in organic solvents but is sparingly soluble in aqueous

solutions. The table below summarizes its solubility in common laboratory solvents.

Solvent Maximum Concentration Source

DMSO 25 mM

Ethanol 10 mM

Water
1 mg/mL (requires sonication

and heating to 60°C)
MedChemExpress

Troubleshooting Guide for Aqueous Solubility
Issues
Q3: I am observing precipitation when I dilute my SB-699551 DMSO stock solution into my

aqueous buffer (e.g., PBS). What is happening and how can I prevent this?
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A3: This is a common issue known as "crashing out" or precipitation. It occurs when a

compound that is highly soluble in an organic solvent like DMSO is introduced into an aqueous

buffer where its solubility is much lower. The abrupt change in solvent polarity causes the

compound to come out of solution.

Here are several strategies to prevent precipitation:

Decrease the Final Concentration: The most straightforward solution is to lower the final

concentration of SB-699551 in your aqueous medium.

Optimize the Dilution Method:

Rapid Mixing: Add the DMSO stock solution dropwise into the aqueous buffer while

vigorously vortexing or stirring. This promotes rapid dispersion and prevents localized high

concentrations of the compound.

Stepwise Dilution: Instead of a single large dilution, perform a series of smaller, stepwise

dilutions. This can help to gradually acclimate the compound to the aqueous environment.

Use a Lower Concentration Stock: Preparing a more dilute DMSO stock solution will require

adding a larger volume to your aqueous buffer, which can sometimes aid in solubilization,

provided the final DMSO concentration remains non-toxic to your cells.

Pre-warm the Aqueous Buffer: Pre-warming your buffer to 37°C before adding the DMSO

stock can sometimes improve solubility.
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Problem: Precipitation upon Dilution

Troubleshooting Steps

Precipitation

Lower Final
Concentration

Direct Solution

Optimize Dilution
(Rapid Mixing, Stepwise)Procedural Fix

Use Lower Conc.
DMSO Stock

Procedural Fix

Pre-warm Aqueous
Buffer

Procedural Fix

Stock Solution Preparation Workflow

1. Weigh SB-699551

2. Add Anhydrous DMSO

3. Vortex/Sonicate
until dissolved

4. Aliquot into
single-use tubes

5. Store at -20°C
or -80°C

 

In Vivo Formulation Workflow

1. Dissolve SB-699551
in DMSO

2. Add PEG300
and mix

3. Add Tween® 80
and mix

4. Add Saline
to final volume
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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